Cas no 1808208-66-3 (3-Chloropyrrolo[1,2-a]pyrimidine)

• Product Name: 3-Chloropyrrolo[1,2-a]pyrimidine
• CAS No: 1808208-66-3
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD30181958
• CID: 4777904
• Update Time: 2026-02-27

3-Chloropyrrolo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Chloropyrrolo[1,2-a]pyrimidine
• 3-Chloro-pyrrolo[1,2-a]pyrimidine
• ClC=1C=NC=2N(C1)C=CC2
• SB34456
• SY264585

• MDL： MFCD30181958
• Inchi： 1S/C7H5ClN2/c8-6-4-9-7-2-1-3-10(7)5-6/h1-5H
• InChI Key： OMLFDXCCWZYBFC-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=CC=CN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• XLogP3: 2.4
• Topological Polar Surface Area: 17.3

Additional information on 3-Chloropyrrolo[1,2-a]pyrimidine

Introduction to 3-Chloropyrrolo[1,2-a]pyrimidine (CAS No. 1808208-66-3)

3-Chloropyrrolo[1,2-a]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1808208-66-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a chlorine substituent in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular framework of 3-Chloropyrrolo[1,2-a]pyrimidine consists of a fused ring system comprising a pyrrole ring and a pyrimidine ring, interconnected at the 1 and 2 positions. This unique structural configuration imparts distinct electronic and steric properties, which are leveraged in various chemical transformations. The chlorine atom at the 3-position serves as a reactive site for nucleophilic substitution reactions, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, 3-Chloropyrrolo[1,2-a]pyrimidine has been extensively studied for its potential role in medicinal chemistry. Researchers have explored its derivatives as scaffolds for developing small-molecule inhibitors targeting various biological pathways. One notable area of interest is its application in oncology, where it has been investigated as a precursor for compounds that inhibit kinases and other enzymes involved in cancer cell proliferation. Preliminary studies suggest that certain derivatives exhibit potent antitumor activity by disrupting critical signaling cascades.

The synthesis of 3-Chloropyrrolo[1,2-a]pyrimidine typically involves multi-step organic reactions, starting from readily available pyrrole and pyrimidine precursors. Common synthetic routes include cyclization reactions followed by chlorination to introduce the substituent at the desired position. Advances in catalytic methods have improved the efficiency and selectivity of these processes, allowing for higher yields and reduced environmental impact. These developments are particularly relevant in the context of green chemistry initiatives, which emphasize sustainable practices in chemical synthesis.

Recent research has also highlighted the importance of 3-Chloropyrrolo[1,2-a]pyrimidine in the development of antiviral agents. The fused heterocyclic system provides a privileged scaffold that can interact with viral proteases and polymerases, inhibiting their function and thereby reducing viral replication. For instance, modifications to the chlorine substituent have led to derivatives with enhanced binding affinity to specific viral targets. Such findings underscore the compound's versatility and its potential as a lead molecule in antiviral drug discovery.

The pharmacological properties of 3-Chloropyrrolo[1,2-a]pyrimidine derivatives are further influenced by their solubility and metabolic stability. Optimizing these physicochemical parameters is crucial for improving bioavailability and therapeutic efficacy. Computational modeling techniques have been employed to predict how structural modifications will affect these properties, accelerating the drug discovery process. By integrating experimental data with computational insights, researchers can design more effective candidates for preclinical testing.

Another area where 3-Chloropyrrolo[1,2-a]pyrimidine has shown promise is in neurodegenerative disease research. Derivatives of this compound have been investigated for their potential to modulate neurotransmitter systems affected by conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the molecular structure allows for the development of selective ligands that interact with specific receptors or enzymes implicated in these disorders. This targeted approach holds promise for developing treatments with fewer side effects compared to non-selective agents.

The role of 3-Chloropyrrolo[1,2-a]pyrimidine in material science is also emerging as an important field of study. Its unique electronic properties make it suitable for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have explored its use as a building block for conjugated polymers that exhibit high charge carrier mobility. These materials are essential for next-generation electronic devices due to their efficiency and flexibility.

Future directions in the study of 3-Chloropyrrolo[1,2-a]pyrimidine include exploring its role in personalized medicine. By understanding how individual genetic profiles influence responses to this compound and its derivatives, researchers can develop more personalized therapeutic strategies. Advances in high-throughput screening technologies have enabled rapid testing of large libraries of compounds against diverse biological targets, facilitating the identification of novel drug candidates.

In conclusion,3-Chloropyrrolo[1,2-a]pyrimidine (CAS No. 1808208-66-3) is a multifaceted compound with significant potential across multiple domains of science and medicine. Its unique structural features make it a valuable intermediate in synthetic chemistry, while its derivatives show promise as therapeutic agents in oncology, antiviral therapy, neurodegenerative disease treatment, and material science applications. Continued research into this compound will likely yield further breakthroughs that contribute to advancements in human health and technology.